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For Researchers, Scientists, and Drug Development Professionals

Abstract
Methylnissolin, an isoflavonoid compound, has garnered significant interest within the scientific

community due to its potential therapeutic applications. A comprehensive understanding of its

physicochemical properties is paramount for its development as a pharmaceutical agent. This

technical guide provides a detailed overview of the known physicochemical characteristics of

Methylnissolin, outlines experimental protocols for their determination, and explores the key

signaling pathways it modulates. All quantitative data are presented in a clear tabular format,

and complex biological and experimental workflows are visualized using diagrams to facilitate

comprehension.

Physicochemical Properties of Methylnissolin
Methylnissolin (also known as Astrapterocarpan) is an isoflavonoid with a pterocarpan core

structure.[1] A summary of its key physicochemical properties is provided in Table 1. It is

important to note that while some properties have been experimentally determined, others are

based on computational predictions and should be considered as such.
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Property Value Data Type Source

Molecular Formula C₁₇H₁₆O₅ Experimental [1][2]

Molecular Weight 300.31 g/mol Calculated [1][2][3]

IUPAC Name

9,10-dimethoxy-

6a,11a-dihydro-6H-

[1]benzofuro[3,2-

c]chromen-3-ol

---

SMILES

COC1=C(C2=C(C=C1

)C3COC4=C(C3O2)C

=CC(=C4)O)OC

---

Density 1.3 ± 0.1 g/cm³ Experimental [1]

Melting Point
Not Experimentally

Determined
---

Boiling Point
428.9 ± 45.0 °C at 760

mmHg
Predicted [4]

ACD/LogP 2.45 Calculated [1]

pKa 9.44 ± 0.20 Predicted [4]

Solubility

Soluble in Acetone,

Chloroform,

Dichloromethane,

DMSO, Ethyl Acetate

Qualitative [4]

Experimental Protocols for Physicochemical
Property Determination
Accurate characterization of a compound's physicochemical properties is essential for drug

development. The following sections detail standard experimental protocols that can be

adapted for the determination of Methylnissolin's melting point, solubility, and pKa.

Melting Point Determination
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The melting point of a solid crystalline substance is a key indicator of its purity.

Principle: The temperature at which a substance transitions from a solid to a liquid phase is its

melting point. For pure crystalline compounds, this transition occurs over a narrow temperature

range.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle

Procedure:

Sample Preparation: A small amount of dry, finely powdered Methylnissolin is introduced into

the open end of a capillary tube. The tube is then gently tapped to pack the sample to a

height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Heating: The sample is heated at a steady and slow rate (approximately 1-2 °C per minute)

as it approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears (onset of melting) and

the temperature at which the entire solid phase has liquefied (completion of melting) are

recorded. This range represents the melting point of the sample.

Replicate: The measurement should be repeated at least twice to ensure accuracy.

Quantitative Solubility Determination
Determining the solubility of a compound in various solvents is crucial for formulation

development and understanding its behavior in biological systems.
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Principle: The saturation solubility is the maximum amount of a solute that can dissolve in a

given amount of solvent at a specific temperature.

Apparatus:

Analytical balance

Vials with screw caps

Constant temperature shaker or incubator

Centrifuge

High-Performance Liquid Chromatography (HPLC) system or a UV-Vis spectrophotometer

Volumetric flasks and pipettes

Procedure:

Sample Preparation: An excess amount of Methylnissolin is added to a known volume of the

desired solvent (e.g., water, ethanol, DMSO) in a vial.

Equilibration: The vials are sealed and placed in a constant temperature shaker. They are

agitated for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

Phase Separation: After equilibration, the samples are centrifuged to separate the

undissolved solid from the saturated solution.

Quantification: A known volume of the supernatant is carefully removed, diluted with an

appropriate solvent, and the concentration of Methylnissolin is determined using a validated

analytical method such as HPLC or UV-Vis spectrophotometry.

Calculation: The solubility is expressed in units such as mg/mL or g/L.

pKa Determination
The acid dissociation constant (pKa) is a measure of the strength of an acid in solution. It is a

critical parameter for predicting the ionization state of a drug at different physiological pH
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values.

Principle: Potentiometric titration is a common method for determining the pKa of a compound.

It involves monitoring the pH of a solution as a titrant of known concentration is added. The pKa

is the pH at which the compound is 50% ionized.

Apparatus:

pH meter with a calibrated electrode

Burette

Stir plate and stir bar

Beakers

Standardized solutions of a strong acid (e.g., 0.1 M HCl) and a strong base (e.g., 0.1 M

NaOH)

Procedure:

Sample Preparation: A known concentration of Methylnissolin is dissolved in a suitable

solvent system (e.g., a co-solvent of water and a miscible organic solvent like methanol or

DMSO may be necessary due to its low aqueous solubility).

Titration: The solution is titrated with a standardized solution of a strong base (if the

compound is acidic) or a strong acid (if the compound is basic). The pH of the solution is

recorded after each addition of the titrant.

Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant

added. The pKa is determined from the midpoint of the buffer region of the titration curve,

which corresponds to the point of half-neutralization.

Modulated Signaling Pathways
Methylnissolin has been reported to exert its biological effects by modulating several key

intracellular signaling pathways.[1][5] Understanding these pathways is crucial for elucidating

its mechanism of action and identifying potential therapeutic targets.
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RIPK2/ASK1 Signaling Pathway
The Receptor-Interacting Protein Kinase 2 (RIPK2) and Apoptosis Signal-regulating Kinase 1

(ASK1) pathway is involved in inflammatory and stress responses.
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Caption: Methylnissolin inhibits the RIPK2/ASK1 signaling pathway.

PI3K/AKT Signaling Pathway
The Phosphoinositide 3-kinase (PI3K)/Protein Kinase B (AKT) pathway is a critical regulator of

cell survival, proliferation, and metabolism.
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Caption: Methylnissolin modulates the PI3K/AKT signaling pathway.

IκB/NF-κB Signaling Pathway
The Inhibitor of kappa B (IκB)/Nuclear Factor kappa B (NF-κB) pathway is a central regulator of

inflammatory and immune responses.
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Caption: Methylnissolin inhibits the IκB/NF-κB signaling pathway.

MAPK Signaling Pathway
The Mitogen-Activated Protein Kinase (MAPK) pathway is a cascade of protein kinases that

regulates a wide range of cellular processes, including proliferation, differentiation, and stress

responses.
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Caption: Methylnissolin modulates the MAPK signaling pathway.

Nrf2/HO-1 Signaling Pathway
The Nuclear factor erythroid 2-related factor 2 (Nrf2)/Heme oxygenase-1 (HO-1) pathway is the

primary cellular defense mechanism against oxidative stress.
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Caption: Methylnissolin modulates the Nrf2/HO-1 signaling pathway.

Conclusion
This technical guide provides a foundational understanding of the physicochemical properties

of Methylnissolin. While key identifiers and some experimental and predicted data are

available, further experimental determination of properties such as melting point, boiling point,

and quantitative solubility is necessary for a complete characterization. The provided

experimental protocols offer a starting point for researchers to obtain this critical data.

Furthermore, the elucidation of Methylnissolin's interactions with key signaling pathways offers
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valuable insights into its potential therapeutic mechanisms, paving the way for future research

and drug development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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